Cas no 61008-97-7 ((2R)-2-(3-bromophenyl)-2-hydroxyacetic acid)

• Product Name: (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid
• CAS No: 61008-97-7
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• CID: 5989221
• PubChem ID: 7146154
• Update Time: 2025-10-31

(2R)-2-(3-bromophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-α-hydroxy-, (αR)-
• (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid
• SCHEMBL742997
• 61008-97-7
• EN300-3038078

• Inchi： 1S/C8H7BrO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m1/s1
• InChI Key： CBEMVOYIUQADIA-SSDOTTSWSA-N
• SMILES： C1([C@@H](O)C(O)=O)=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 229.95786g/mol
• Monoisotopic Mass: 229.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.759±0.06 g/cm3(Predicted)
• Boiling Point: 384.6±27.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Additional information on (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid

Comprehensive Overview of (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid (CAS No. 61008-97-7): Properties, Applications, and Research Insights

(2R)-2-(3-bromophenyl)-2-hydroxyacetic acid (CAS No. 61008-97-7) is a chiral organic compound featuring a bromophenyl group and a hydroxyacetic acid moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique stereochemistry and functional groups. The presence of the 3-bromophenyl ring enhances its potential as a building block for bioactive molecules, while the hydroxyacetic acid segment offers versatility in synthetic modifications. Researchers frequently explore its role in asymmetric synthesis and as a precursor for chiral drugs.

In recent years, the demand for enantiomerically pure compounds like (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid has surged, driven by advancements in green chemistry and sustainable synthesis. A common query among scientists is: "How can this compound be optimized for scalable production?" Studies suggest that enzymatic resolution or catalytic asymmetric hydrogenation may offer efficient pathways. Additionally, its bioactivity profile has been investigated for potential applications in anti-inflammatory and antimicrobial formulations, aligning with the growing focus on precision medicine.

The compound’s physicochemical properties—such as solubility in polar solvents (ethanol, DMSO) and stability under ambient conditions—make it suitable for laboratory and industrial use. Analytical techniques like HPLC and NMR are essential for purity assessment, a topic frequently searched in academic forums. Notably, its X-ray crystallography data reveals intramolecular hydrogen bonding, which influences its reactivity. This structural insight is critical for designing derivatives with enhanced pharmacokinetic properties.

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In conclusion, (2R)-2-(3-bromophenyl)-2-hydroxyacetic acid exemplifies the intersection of chirality and functionality in modern chemistry. Its applications span drug discovery, catalysis, and analytical standards, making it a staple in research databases. Future studies may explore its biodegradability and structure-activity relationships, addressing emerging concerns about environmental impact and molecular design efficiency.